2-Cyclopropyl-4,5-dimethyl-6-piperazin-1-yl-pyrimidine

• IUPAC Name: 2-cyclopropyl-4,5-dimethyl-6-piperazin-1-ylpyrimidine
• InChI: InChI=1S/C13H20N4/c1-9-10(2)15-12(11-3-4-11)16-13(9)17-7-5-14-6-8-17/h11,14H,3-8H2,1-2H3
• InChI Key: QVADOAHQEHJZTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCNCC2)C3CC3)C
• Molecular Formula: C13H20N4
• Molecular Weight: 232.32 g/mol
• CAS No.: 1708080-36-7

Description

2-Cyclopropyl-4,5-dimethyl-6-piperazin-1-yl-pyrimidine is a useful research compound. Its molecular formula is C13H20N4 and its molecular weight is 232.331. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Medicinal Chemistry Applications

Heterocyclic Synthesis

The synthesis of novel heterocyclic compounds, including pyrimidine derivatives, plays a crucial role in the development of new therapeutic agents. A study by Ho and Suen (2013) demonstrated the synthesis of novel heterocyclic compounds incorporating a pyrimidine moiety, showcasing the importance of such structures in medicinal chemistry and drug discovery efforts (Ho & Suen, 2013).

Antimicrobial and Anticancer Agents

Several studies have focused on synthesizing and evaluating the biological activities of pyrimidine derivatives. For instance, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Similarly, Mallesha et al. (2012) synthesized pyrido[1,2-a]pyrimidin-4-one derivatives, which showed promising antiproliferative activity against various human cancer cell lines (Mallesha et al., 2012).

Pharmacokinetics and Drug Metabolism

Drug Metabolism Studies

Research on the metabolism and pharmacokinetics of compounds containing pyrimidine and piperazine units, such as the study by Sharma et al. (2012), provides insights into the metabolic pathways and elimination mechanisms of these compounds. This information is crucial for drug development, ensuring efficacy and safety (Sharma et al., 2012).

Synthesis Techniques and Chemical Properties

Synthetic Techniques

Innovative synthetic methods, such as those developed by Li et al. (2012) for the preparation of Urapidil, demonstrate the importance of efficient synthesis techniques in creating compounds with potential therapeutic applications. Such techniques can optimize reaction conditions and improve yield and purity (Li et al., 2012).